Cas no 271241-24-8 (7-Fluoro-4-methylquinolin-2(1H)-one)

• Product Name: 7-Fluoro-4-methylquinolin-2(1H)-one
• CAS No: 271241-24-8
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• MDL: MFCD11101018
• CID: 1110148
• PubChem ID: 55264883
• Update Time: 2025-09-20

7-Fluoro-4-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-4-methyl-2(1H)-Quinolinone
• 7-fluoro-2-hydroxy-4-methylquinoline
• 7-FLUORO-4-METHYL-1,2-DIHYDROQUINOLIN-2-ONE
• 1H-1,4-Benzodiazepine-2,5-dione, 7-fluoro-3,4-dihydro-4-methyl-
• 4-benzodiazepine-2,5(1H)-dione
• 7-FLUORO-3,4-DIHYDRO-4-M
• 7-fluoro-3,4-dihydro-4-methyl-2H-1
• 7-fluoro-3,4-dihydro-4-methyl-2H-1,4-benzodiazepine-2,5(1H)-dione
• 7-fluoro-4-methyl-3,4-dihydro-1H-1,4-dibenzodiazepine-2,5-dione
• 7-FLUORO-4-METHYL-3,4-DIHYDRO-1H-BENZO[E][1,4]DIAZEPINE-2,5-DIONE
• AC1LCZWG
• AC1Q3ZLB
• AG-H-15911
• JRGDIVGVVLHVJX-UHFFFAOYSA-N
• 7-Fluoro-4-methylquinolin-2-ol
• 7-Fluoro-4-methylquinolin-2(1H)-one
• DB-296741
• AKOS006307661
• 271241-24-8
• SCHEMBL1378769
• 7-fluoro-4-methyl-1H-quinolin-2-one

• MDL： MFCD11101018
• Inchi： 1S/C10H8FNO/c1-6-4-10(13)12-9-5-7(11)2-3-8(6)9/h2-5H,1H3,(H,12,13)
• InChI Key： JRGDIVGVVLHVJX-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C)=CC(NC=2C=1)=O

Computed Properties

• Exact Mass: 177.058992041g/mol
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones